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Compound of Interest

Compound Name: 3-Chloroisoquinolin-1-amine
CAS No.: 7574-67-6
Cat. No.: B2862188
Get Quote
. J

Executive Summary

3-Chloroisoquinolin-1-amine (CAS: 77168-59-3) is a high-value heterocyclic building block
used primarily in the synthesis of kinase inhibitors and tricyclic antibacterial agents. Its
structural duality—possessing both a nucleophilic exocyclic amine at position 1 and an
electrophilic chlorine at position 3—makes it a versatile scaffold for divergent synthesis.

However, this duality presents specific safety challenges. As an amino-isoquinoline, it carries
risks of severe eye damage and skin sensitization, while the halogenated core implies potential
acute toxicity and environmental persistence. This guide synthesizes standard safety data with
practical handling protocols to ensure researcher safety and compound integrity.

Physicochemical Profile & Identification

Before handling, verification of the chemical identity is critical to avoid cross-contamination with
isomeric byproducts (e.g., 1-chloroisoquinolin-3-amine).
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Parameter Specification Notes

Also known as 3-chloro-1-

Chemical Name 3-Chloroisoquinolin-1-amine o o
aminoisoquinoline.
Verify against CoA; isomers
CAS Number 77168-59-3 )
exist.
Molecular Formula CoH7CIN2
Molecular Weight 178.62 g/mol
) ) ] Color deepens upon
Physical State Off-white to pale yellow solid o
oxidation/light exposure.
N Low solubility in water; soluble
Solubility DMSO, Methanol, DCM o )
in dilute acid.
Less basic than aliphatic
pKa (Calc.) ~5.5- 6.0 (Amine) amines due to ring

delocalization.

Hazard Identification & Toxicology (The "Why")

The safety profile of 3-Chloroisoquinolin-1-amine is derived from its functional groups. The 1-
amino group confers basicity and irritation potential, while the halogenated core suggests
potential for alkylation and systemic toxicity.

GHS Classification & Mechanistic Risks
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Hazard Class

GHS Code

Signal

Description &
Mechanism

Acute Toxicity (Oral)

H302

Warning

Harmful if swallowed.
Nitrogenous
heterocycles can
interfere with
neurotransmission or

metabolic pathways.

Skin Irritation

H315

Warning

Causes skin irritation.
The free amine reacts
with skin oils and
proteins, causing

dermatitis.

Eye Damage

H318

Danger

Causes serious eye
damage. Basic
amines can saponify
fatty tissues in the
cornea, leading to
permanent opacity if
not treated

immediately.

STOT - SE

H335

Warning

May cause respiratory
irritation. Dust
inhalation irritates

mucous membranes.

Specific Chemical Hazards

e Sensitization Potential: Chlorinated heteroaromatics are often structural alerts for skin

sensitization. Repeated exposure may induce an allergic response.

o Thermal Decomposition: upon combustion, emits toxic fumes of Hydrogen Chloride (HCI)
and Nitrogen Oxides (NOX).
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Engineering Controls & Handling Protocols (The
"HOW")

This section details the operational workflow. The primary goal is to prevent dust generation
and protect the compound from oxidative degradation.

Storage and Stability

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). The exocyclic amine is susceptible
to N-oxidation or formation of carbamates with atmospheric CO:z over long periods.

o Temperature: Refrigerate (2-8°C).

o Light: Amber vials are mandatory. Halogenated isoquinolines can undergo photo-
dehalogenation or radical degradation under UV light.

Handling Workflow (DOT Visualization)

The following diagram outlines the mandatory safety decision tree for handling this compound.
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CRITICAL ALERT

START: Task Assessment

Dust is a severe eye irritant.

|
|
|
:
Do NOT weigh on open benchj :
:
|

1. Don PPE:
Nitrile Gloves (Double),
Safety Goggles, Lab Coat

2. Weighing:
Inside Fume Hood ONLY
(Use Anti-Static Gun)

minimize dust

3. Solubilization:

Dissolve in DMSO/DCM
immediately to suppress dust

4. Reaction Setup:
Inert Atmosphere (N2/Ar)

5. Disposal:

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational safety workflow for handling solid 3-Chloroisoquinolin-1-amine.

Experimental Best Practices

» Weighing: Use an anti-static gun if the powder is fluffy/electrostatic. Static discharge can
scatter the potent irritant powder outside the balance draft shield.
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 Acidification: When acidifying reaction mixtures containing this amine, expect a significant
exotherm. Add acid dropwise at 0°C.

e Quenching: Do not mix with strong oxidizers (e.g., KMnOa, concentrated H2032), as this may
generate unstable N-oxides or chloramines.

Synthetic Utility & Reactivity Context[1]

Understanding why this molecule is used helps researchers anticipate reaction hazards. 3-
Chloroisoquinolin-1-amine is a bifunctional scaffold.

Reactivity Map
o Site A (N1-Amine): Acts as a nucleophile. Used for amide coupling, urea formation, or

Sandmeyer-type reactions (diazotization) to install other halides.

o Site B (C3-Chloride): Acts as an electrophile. Used in Palladium-catalyzed cross-couplings
(Suzuki-Miyaura, Buchwald-Hartwig) to attach aryl or heteroaryl groups.

Amide Coupling
(Acylation)
N1-Amino Group Sandmeyer Rxn
(Nucleophile) (Diazotization -> Halogen)
3-Chloroisoquinolin-1-amine
(Scaffold)
C3-Chloro Group Suzuki Coupling
(Electrophile) (Biaryl formation)
Buchwald-Hartwig
(C-N Bond formation)

Click to download full resolution via product page
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Figure 2: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Specific Reaction Hazards[2]

e Buchwald-Hartwig Couplings: When coupling the C3-chloride, the N1-amine can compete as
a nucleophile, leading to polymerization or self-coupling. Strategy: Protect the N1-amine
(e.g., Boc-protection) before attempting Pd-catalyzed coupling at the C3 position.

» Diazotization: If converting the amine to a diazonium salt (Sandmeyer), ensure temperature
is maintained <5°C. Diazo-isoquinolines can be thermally unstable and shock-sensitive.

Emergency Protocols

In the event of exposure, immediate action is required to prevent permanent damage,
particularly to the eyes.

Exposure Route Immediate Action Medical Follow-up

Rinse immediately with water

for 15+ minutes.[1][2][3][4] Lift ] )
Eye Contact ] ] ophthalmologist. Alkaline burns
eyelids.[2] Remove contacts if

Urgent: Consult an

can cause delayed damage.
easy.

Brush off dry particles first,
, then wash with soap and Monitor for dermatitis or
Skin Contact o
water. Do not use ethanol sensitization.

(increases absorption).

Move to fresh air.[1][3][4][5] If

_ o o Monitor for pulmonary edema
Inhalation breathing is difficult, administer

(delayed symptom).
oxygen.[1]

Dampen with inert solvent (to

) prevent dust) or use a HEPA- Dispose of as hazardous
Spill Cleanup ) )
filter vacuum. Neutralize halogenated waste.
surface with dilute acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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